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This technical guide provides a comprehensive overview of the in silico toxicity prediction of N-
nitroso-enalapril, a nitrosamine impurity of the angiotensin-converting enzyme (ACE) inhibitor,
enalapril. The presence of N-nitrosamine impurities in pharmaceutical products is a significant
concern for regulatory bodies and manufacturers due to the potential carcinogenic risk of this
class of compounds. In silico assessment plays a crucial role in the initial risk evaluation and in
guiding further toxicological testing. This document is intended for researchers, scientists, and
drug development professionals involved in the safety assessment of pharmaceutical
impurities.

Regulatory Context and Acceptable Intake

Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the
European Medicines Agency (EMA), have established stringent controls for N-nitrosamine
impurities in drug products. A key component of this control is the establishment of an
Acceptable Intake (Al) limit, which represents a level of exposure that is considered to pose a
negligible cancer risk.
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The EMA employs a carcinogenic potency categorization approach for N-nitrosamines to
assign an AlL.[1] This approach is based on structure-activity relationships (SAR), primarily
considering the structural features that influence the metabolic activation of the N-nitrosamine.
N-nitroso-enalapril has been evaluated using this framework and placed in a lower potency
category.

Table 1: Regulatory Information for N-nitroso-enalapril

Parameter Value Regulatory Body
Potency Category 5 EMA[1]
Acceptable Intake (Al) 1500 ng/day EMA[1]

In Silico Toxicity Assessment Methodologies

The in silico evaluation of N-nitroso-enalapril's toxicity relies on a weight-of-evidence
approach, integrating data from various computational methods.

Mechanism of Action: Metabolic Activation

The primary mechanism for the carcinogenicity of many N-nitrosamines is metabolic activation
by cytochrome P450 (CYP) enzymes.[1] This process involves the a-hydroxylation of the
carbon atom adjacent to the N-nitroso group, leading to the formation of an unstable a-hydroxy-
nitrosamine. This intermediate then undergoes further decomposition to yield a reactive
diazonium ion, which can alkylate DNA and other cellular macromolecules, initiating
carcinogenic processes. The favorability of this a-hydroxylation is a critical determinant of the

compound's carcinogenic potency.[1]
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Figure 1: Metabolic activation pathway of N-nitrosamines.
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Structure-Activity Relationship (SAR) Analysis

SAR analysis for N-nitrosamines focuses on structural features that modulate the likelihood of
a-hydroxylation. For N-nitroso-ACE inhibitors, including N-nitroso-enalapril, a key structural
feature is significant steric hindrance around the a-carbons.[2] Both a-positions in these
molecules are tertiary carbons with bulky substituents.[2] This steric hindrance is predicted to
inhibit the enzymatic a-hydroxylation necessary for metabolic activation, thereby reducing the
mutagenic and carcinogenic potential.[2][3][4]

Computational Modeling

Various in silico models are employed to predict the toxicity of N-nitrosamines:

» (Quantitative) Structure-Activity Relationship ((Q)SAR) Models: These models use
algorithms to correlate structural features with toxicological endpoints. For N-nitrosamines,
(Q)SAR models can predict mutagenicity and carcinogenicity based on a large database of
known compounds.

o Read-Across: This approach involves using data from structurally similar compounds to
predict the toxicity of a target compound. For N-nitroso-enalapril, data from other N-nitroso-
ACE inhibitors like N-nitroso-ramipril and N-nitroso-quinapril are used to support its safety
assessment.[3][4][5]

e Quantum Chemical Calculations: These methods can be used to model the electronic
properties of a molecule and predict the feasibility of specific reactions, such as the a-
hydroxylation step in nitrosamine metabolism.[3][5]
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Figure 2: Workflow for in silico toxicity assessment.

Experimental Data and Corroboration

In silico predictions are often corroborated by in vitro and in vivo experimental data. For N-
nitroso-ACE inhibitors, a body of evidence from such studies supports the low toxicity
predictions.

Table 2: Summary of In Silico Predictions and Experimental Results for N-nitroso-ACE
Inhibitors
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In Vivo
Compound In Silico Prediction = Ames Test Result Genotoxicity
Result

) Not explicitly stated,
Predicted non- ] ) N .
) ) ) Negative (with specific  but inferred to be non-
N-nitroso-enalapril mutagenic due to o )
o S9 activation)[5] genotoxic by read-
steric hindrance[2]
across[3][4]

Predicted inhibited Non-genotoxic in liver
N-nitroso-ramipril bioactivation due to Negative[5] comet and Big Blue®
steric hindrance[3][5] mutation assays[3][5]
Predicted inhibited Non-genotoxic in liver
N-nitroso-quinapril bioactivation due to Negative[5] comet and Big Blue®
steric hindrance[3][5] mutation assays[3][5]

Experimental Protocols

 Principle: This in vitro assay uses several strains of Salmonella typhimurium with mutations
in the histidine synthesis operon, rendering them unable to grow in a histidine-free medium.
A mutagen can cause a reverse mutation, restoring the ability to synthesize histidine and
thus allowing for growth.

o Methodology for N-nitrosamines:

o Strains: Typically includes strains like TA98, TA100, TA1535, and TA1537, and E. coli
strain WP2 uvrA (pKM101) to detect different types of mutations.[5]

o Metabolic Activation (S9): N-nitrosamines require metabolic activation to become
mutagenic. The test is conducted with and without a mammalian metabolic activation
system (S9 fraction), typically derived from the livers of rats or hamsters induced with
Aroclor 1254 or phenobarbital/B-naphthoflavone. For certain nitrosamines, hamster liver
S9 is considered more sensitive than rat liver S9.[2]

o Procedure: The test compound, bacterial strain, and S9 mix (if used) are combined and
plated on a minimal glucose agar medium.
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o Incubation: Plates are incubated at 37°C for 48-72 hours.

o Scoring: A positive result is indicated by a significant, dose-dependent increase in the
number of revertant colonies compared to the negative control.

e Principle: This assay measures DNA strand breaks in individual cells. Cells are embedded in
agarose on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA
fragments migrate further from the nucleus, forming a "comet" shape. The intensity of the
comet tail relative to the head is proportional to the amount of DNA damage.

o Methodology:
o Dosing: Animals (e.g., mice) are administered the test compound.

o Tissue Collection: After a specific exposure time, tissues of interest (e.qg., liver) are
collected.

o Cell Isolation: Single-cell suspensions are prepared from the tissues.

o Slide Preparation and Lysis: Cells are embedded in agarose, and the slides are immersed
in a lysis solution to remove cell membranes and cytoplasm, leaving the nuclear material
(nucleoids).

o Electrophoresis: Slides are placed in an electrophoresis chamber with an alkaline buffer to
unwind and separate the DNA strands.

o Staining and Visualization: DNA is stained with a fluorescent dye and visualized under a
microscope.

o Analysis: Image analysis software is used to quantify the amount of DNA in the comet tail.

e Principle: This assay uses transgenic rodents (e.g., mice) that have a bacteriophage lambda
shuttle vector (containing a reporter gene like lacl) integrated into their genome. The assay
detects a wide range of mutations in vivo.

» Methodology:

o Dosing: Transgenic animals are treated with the test compound for a specified period.
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o DNA Isolation;: Genomic DNA is isolated from relevant tissues.

o Shuttle Vector Rescue: The lambda shuttle vectors are "rescued” from the genomic DNA
through in vitro packaging into phage particles.

o Plating: The resulting phages are used to infect E. coli.

o Mutation Detection: The bacteria are plated on a medium that allows for the differentiation
between phages with a mutated reporter gene and those with a non-mutated gene.

o Analysis: The mutant frequency is calculated by dividing the number of mutant plaques by
the total number of plagques.

Conclusion

The in silico toxicity assessment of N-nitroso-enalapril, supported by in vitro and in vivo data
from structurally related N-nitroso-ACE inhibitors, indicates a low potential for mutagenicity and
carcinogenicity. The significant steric hindrance around the a-carbons of the N-nitroso group is
the key structural feature that is predicted to inhibit the metabolic activation required for
genotoxicity. This is consistent with the European Medicines Agency's classification of N-
nitroso-enalapril into a lower potency category with a relatively high Acceptable Intake limit of
1500 ng/day. The comprehensive evaluation, combining in silico predictions with robust
experimental data, provides a strong weight of evidence for the safe management of this
impurity in enalapril-containing drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitroso-enalapril-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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